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Introduction
GNE-049 is a potent and highly selective small-molecule inhibitor of the bromodomains of the

CREB-binding protein (CBP) and the E1A binding protein p300.[1][2][3][4] These two proteins

are closely related histone acetyltransferases (HATs) that play a critical role as transcriptional

co-activators in numerous cellular processes, including cell growth, proliferation, and

differentiation.[2][3][5] Dysregulation of CBP/p300 activity is implicated in the pathogenesis of

various diseases, particularly cancer.[2][5] GNE-049 exerts its effects by binding to the acetyl-

lysine binding pocket of the CBP/p300 bromodomains, thereby disrupting their interaction with

acetylated histones and other proteins, leading to the downregulation of target oncogenes such

as MYC and the androgen receptor (AR).[1][2][6]

This document provides detailed application notes and protocols for the in vitro use of GNE-
049, designed to guide researchers in exploring its mechanism of action and therapeutic

potential.
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Table 1: In Vitro Potency and Cellular Activity of GNE-
049

Assay Type
Target/Cell
Line

Parameter Value (nM) Reference(s)

Biochemical

Assay

CBP

Bromodomain
IC50 1.1 [1][3][7]

p300

Bromodomain
IC50 2.3 [1][2][3]

BRD4(1)

Bromodomain
IC50 4200 [4][7]

Cellular Assay BRET Assay
CBP/p300 Target

Engagement
IC50 12

MYC Expression

(MV-4-11 cells)
EC50 14 [1][2][7]

IC50 (Half-maximal inhibitory concentration) values from biochemical assays represent the

concentration of GNE-049 required to inhibit 50% of the bromodomain binding activity. EC50

(Half-maximal effective concentration) values from cellular assays represent the concentration

required to produce 50% of the maximum possible effect on MYC expression.

Signaling Pathway
The following diagram illustrates the mechanism of action of GNE-049 in the context of

CBP/p300 signaling.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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